Isobutyl benzoate
Isobutyl benzoate
Isobutyl benzoate is a benzoate ester obtained by the formal condensation of benzoic acid with isobutanol. It has a role as a metabolite. It derives from a benzoic acid and an isobutanol.
2-Methylpropyl benzoate, also known as benzoic acid isobutyl ester or fema 2185, belongs to the class of organic compounds known as benzoic acid esters. These are ester derivatives of benzoic acid. 2-Methylpropyl benzoate is considered to be a practically insoluble (in water) and relatively neutral molecule. Within the cell, 2-methylpropyl benzoate is primarily located in the membrane (predicted from logP). 2-Methylpropyl benzoate can be biosynthesized from benzoic acid and isobutanol. 2-Methylpropyl benzoate is a sweet, balsam, and fruity tasting compound that can be found in alcoholic beverages, cocoa and cocoa products, and fruits. This makes 2-methylpropyl benzoate a potential biomarker for the consumption of these food products.
2-Methylpropyl benzoate, also known as benzoic acid isobutyl ester or fema 2185, belongs to the class of organic compounds known as benzoic acid esters. These are ester derivatives of benzoic acid. 2-Methylpropyl benzoate is considered to be a practically insoluble (in water) and relatively neutral molecule. Within the cell, 2-methylpropyl benzoate is primarily located in the membrane (predicted from logP). 2-Methylpropyl benzoate can be biosynthesized from benzoic acid and isobutanol. 2-Methylpropyl benzoate is a sweet, balsam, and fruity tasting compound that can be found in alcoholic beverages, cocoa and cocoa products, and fruits. This makes 2-methylpropyl benzoate a potential biomarker for the consumption of these food products.
Brand Name:
Vulcanchem
CAS No.:
120-50-3
VCID:
VC21071598
InChI:
InChI=1S/C11H14O2/c1-9(2)8-13-11(12)10-6-4-3-5-7-10/h3-7,9H,8H2,1-2H3
SMILES:
CC(C)COC(=O)C1=CC=CC=C1
Molecular Formula:
C11H14O2
Molecular Weight:
178.23 g/mol
Isobutyl benzoate
CAS No.: 120-50-3
Cat. No.: VC21071598
Molecular Formula: C11H14O2
Molecular Weight: 178.23 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Isobutyl benzoate is a benzoate ester obtained by the formal condensation of benzoic acid with isobutanol. It has a role as a metabolite. It derives from a benzoic acid and an isobutanol. 2-Methylpropyl benzoate, also known as benzoic acid isobutyl ester or fema 2185, belongs to the class of organic compounds known as benzoic acid esters. These are ester derivatives of benzoic acid. 2-Methylpropyl benzoate is considered to be a practically insoluble (in water) and relatively neutral molecule. Within the cell, 2-methylpropyl benzoate is primarily located in the membrane (predicted from logP). 2-Methylpropyl benzoate can be biosynthesized from benzoic acid and isobutanol. 2-Methylpropyl benzoate is a sweet, balsam, and fruity tasting compound that can be found in alcoholic beverages, cocoa and cocoa products, and fruits. This makes 2-methylpropyl benzoate a potential biomarker for the consumption of these food products. |
|---|---|
| CAS No. | 120-50-3 |
| Molecular Formula | C11H14O2 |
| Molecular Weight | 178.23 g/mol |
| IUPAC Name | 2-methylpropyl benzoate |
| Standard InChI | InChI=1S/C11H14O2/c1-9(2)8-13-11(12)10-6-4-3-5-7-10/h3-7,9H,8H2,1-2H3 |
| Standard InChI Key | KYZHGEFMXZOSJN-UHFFFAOYSA-N |
| SMILES | CC(C)COC(=O)C1=CC=CC=C1 |
| Canonical SMILES | CC(C)COC(=O)C1=CC=CC=C1 |
| Boiling Point | 242.0 °C |
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